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Compound of Interest

Compound Name: Coelenterazine h hydrochloride

Cat. No.: B12367092 Get Quote

Application Note
Coelenterazine h hydrochloride is a synthetic analog of coelenterazine, the luciferin

responsible for the bioluminescence in many marine organisms.[1][2] It serves as a

luminescent substrate for various luciferases, most notably Renilla luciferase (RLuc) and its

variants like RLuc8.[3][4][5] A key feature of coelenterazine h is its enhanced sensitivity to

calcium ions (Ca²⁺) when complexed with the photoprotein aequorin, making it a valuable tool

for detecting subtle changes in intracellular Ca²⁺ concentrations.[3][4][5] Its applications are

widespread in biological research and drug development, including bioluminescence

resonance energy transfer (BRET) assays, reporter gene assays, and high-throughput

screening.[1][2][6]

Proper preparation of coelenterazine h hydrochloride stock solutions is critical for obtaining

reliable and reproducible results in these sensitive assays. This document provides a detailed

protocol for the preparation, storage, and handling of these stock solutions to ensure their

stability and efficacy. Factors such as solvent choice, concentration, and storage conditions

significantly impact the performance of this reagent.[7][8] Due to its sensitivity to light and

oxidation, careful handling is paramount.[7][8]

Quantitative Data Summary
The solubility and recommended concentrations of coelenterazine h hydrochloride in various

solvents are summarized in the table below for easy reference. It is crucial to use high-purity,

anhydrous solvents to minimize degradation of the compound.
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Solvent Solubility
Recommended
Stock
Concentration

Storage of Stock
Solution

Methanol (MeOH) Soluble[1][9]
1 mg/mL[8] to 10

mM[3][5]

-20°C for up to 1

month[1], or -80°C for

up to 1 year[4].

Protect from light.[3]

[5]

Ethanol (EtOH) Soluble[1][9]
0.5 mg/mL[9] to 10

mM[3][5]

-20°C for up to 1

month[1], or -80°C for

up to 1 year[4].

Protect from light.[3]

[5]

Dimethyl sulfoxide

(DMSO)

81 mg/mL (198.79

mM)[4]

As needed, higher

concentrations

possible.

-20°C for up to 1

month, or -80°C for up

to 1 year. Use fresh,

moisture-free DMSO.

[4]

NanoFuel Solvent High solubility 1 mg/mL
-20°C or below for at

least one year.[8]

Experimental Protocol: Preparation of
Coelenterazine h Hydrochloride Stock Solution
This protocol outlines the steps for preparing a 1 mg/mL stock solution in methanol. This is a

commonly used concentration for subsequent dilution into working solutions for various assays.

Materials:

Coelenterazine h hydrochloride powder

Anhydrous methanol (ACS grade or higher)

Microcentrifuge tubes (amber or wrapped in foil)
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Vortex mixer

Pipettes and sterile tips

Analytical balance

Procedure:

Pre-weighing Preparation: Allow the vial of coelenterazine h hydrochloride powder to

equilibrate to room temperature before opening to prevent condensation of moisture, which

can lead to degradation.

Weighing: Carefully weigh out the desired amount of coelenterazine h hydrochloride in a

fume hood. For a 1 mg/mL solution, you will weigh 1 mg of the powder.

Dissolution:

Transfer the weighed powder to a light-protected microcentrifuge tube.

Add the appropriate volume of anhydrous methanol. For 1 mg of powder to make a 1

mg/mL solution, add 1 mL of methanol.

To prevent oxidation, it is recommended to use methanol that has been degassed and is

slightly acidic.[7][8]

Mixing: Vortex the tube thoroughly until the powder is completely dissolved. The solution

should be clear and yellow.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in amber or foil-wrapped microcentrifuge tubes.[4]

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to one year).[1][4] Always protect the solution from light.[3][5][10]

Preparation of Working Solution: When ready to use, thaw an aliquot of the stock solution

and dilute it to the final desired concentration (e.g., 1-10 µM) in the appropriate assay buffer

or cell culture medium.[3][5] It is highly recommended to prepare the working solution

immediately before use as the compound is unstable in aqueous solutions.[5][7]
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Diagrams
Workflow for Preparing Coelenterazine h Hydrochloride Stock Solution
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Caption: Experimental Workflow for Stock Solution Preparation.
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Bioluminescence Reaction Pathway

Coelenterazine h
(Substrate)

Dioxetanone Intermediate

+ Luciferase, O₂

Renilla Luciferase
(Enzyme) O₂

Coelenteramide + CO₂

(Oxidized Products)
Bioluminescence

(~466 nm)

Energy Release

Click to download full resolution via product page

Caption: Simplified Bioluminescence Reaction Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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